Cas no 895460-00-1 (3-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}propanamide)

• Product Name: 3-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}propanamide
• CAS No: 895460-00-1
• MF: C₁₉H₁₉ClN₂O₃S₂
• MW: 422.948761224747
• CID: 5801613
• Update Time: 2025-06-30

3-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-[(4-chlorophenyl)sulfonyl]-N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl)-
• 3-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}propanamide

• Inchi： 1S/C19H19ClN2O3S2/c20-13-6-8-14(9-7-13)27(24,25)11-10-18(23)22-19-16(12-21)15-4-2-1-3-5-17(15)26-19/h6-9H,1-5,10-11H2,(H,22,23)
• InChI Key： PCLMXWAGYSKCCJ-UHFFFAOYSA-N
• SMILES： C(NC1SC2CCCCCC=2C=1C#N)(=O)CCS(C1=CC=C(Cl)C=C1)(=O)=O

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 707.2±60.0 °C(Predicted)
• pka: 12.55±0.20(Predicted)

Additional information on 3-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}propanamide

Comprehensive Analysis of 3-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}propanamide (CAS No. 895460-00-1)

The compound 3-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}propanamide, identified by its CAS No. 895460-00-1, represents a sophisticated sulfonamide derivative with a unique cycloheptabthiophene backbone. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its structural complexity and potential bioactivity. Researchers are particularly interested in its sulfonyl and cyano functional groups, which are known to enhance binding affinity and metabolic stability in drug discovery.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their applications in medicinal chemistry. The 4-chlorobenzenesulfonyl moiety in this compound is a critical feature, often associated with antimicrobial and anti-inflammatory properties. Meanwhile, the cycloheptabthiophene core introduces rigidity and lipophilicity, making it a promising scaffold for targeting G-protein-coupled receptors (GPCRs) and kinases. These attributes align with current trends in precision medicine and targeted therapy, where researchers seek molecules with high specificity and minimal off-target effects.

From a synthetic perspective, CAS No. 895460-00-1 poses intriguing challenges due to its multi-ring system and heteroatom-rich structure. Organic chemists are exploring novel catalytic methods, such as photoredox catalysis and C-H activation, to streamline its production. These advancements are crucial for scaling up synthesis while maintaining cost-efficiency—a key concern for industrial applications. Additionally, computational tools like molecular docking and QSAR modeling are being employed to predict its interactions with biological targets, accelerating the hit-to-lead optimization process.

Environmental and regulatory considerations also play a pivotal role in the study of this compound. With growing emphasis on green chemistry, scientists are investigating biodegradable analogs and solvent-free synthesis routes for 3-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}propanamide. Such efforts address the rising demand for sustainable chemical practices without compromising efficacy. Furthermore, its low ecotoxicity profile (based on preliminary assays) makes it a candidate for agrochemical formulations that comply with stringent environmental regulations.

The versatility of CAS No. 895460-00-1 extends to material science, where its conjugated π-system and electron-withdrawing groups are being evaluated for organic electronics. Potential applications include organic photovoltaics (OPVs) and field-effect transistors (OFETs), leveraging its charge transport properties. This interdisciplinary relevance underscores its importance beyond traditional chemical domains, aligning with innovations in renewable energy and flexible electronics.

In summary, 3-(4-chlorobenzenesulfonyl)-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}propanamide exemplifies the convergence of medicinal chemistry, synthetic methodology, and sustainable design. Its multi-functional architecture and broad applicability position it as a compound of enduring scientific and industrial interest. Future research will likely focus on elucidating its mechanistic pathways and expanding its utility in cutting-edge technologies.